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Acid Hydrate

CAS No.: 1169703-04-1

Cat. No.: B1473776

Get Quote

Executive Summary & Structural Context
M-acid (1-amino-5-naphthol-7-sulfonic acid) is a bifunctional naphthalene intermediate used to

synthesize azo dyes and, more recently, studied for its biological activity as a protein tyrosine

phosphatase (PTP) inhibitor.[1] Unlike its isomers J-acid and Gamma-acid, M-acid features a

1,5-substitution pattern that creates unique electronic delocalization pathways.[1]

Core Utility: Coupling component in azo dyes (providing the naphthol moiety) or diazo

component (providing the amine).[2]

Key Spectral Feature: M-acid derivatives typically exhibit a hypsochromic shift (blue shift)

relative to J-acid derivatives due to the specific orientation of the auxochromes (OH and NH

) on the naphthalene ring, which affects the conjugation length of the azo chromophore.

Expert Insight: M-acid is photo-labile.[1] In solution, it undergoes light-induced oxidative

dimerization to form a bisazo species (RR601), a phenomenon often mistaken for impurity

but now recognized for specific biological potency.[1]
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Comparative Spectral Analysis
The position of the absorption maximum (

) in naphthalene-based azo dyes is governed by the electronic nature and position of
substituents relative to the azo linkage.

Table 1: Comparative of Naphthalene Sulfonic Acid
Isomers
Data represents monoazo dyes coupled with a standard benzenediazonium salt (Phenylazo

derivatives) in aqueous alkaline solution.

Intermediate
Structure
Name

Subst. Pattern (nm)
Spectral
Character

M-Acid

1-amino-5-

naphthol-7-

sulfonic acid

1,5,7 480 - 495

Orange-Red

(Hypsochromic

to J-acid)

J-Acid

2-amino-5-

naphthol-7-

sulfonic acid

2,5,7 500 - 520
Red-Violet

(Bathochromic)

Gamma-Acid

2-amino-8-

naphthol-6-

sulfonic acid

2,8,6 505 - 530

Red-Violet

(Strong

Bathochromic)

Laurent Acid

1-

aminonaphthalen

e-5-sulfonic acid

1,5 ~460

Yellow-Orange

(No -OH

auxochrome)

Mechanistic Explanation:

J-Acid & Gamma-Acid: The 2-amino/2-naphthol structure allows for a more linear extended

conjugation with the azo group (typically coupled at position 1), resulting in a lower energy

gap (
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) and a red shift (higher

).[1]

M-Acid: The 1-amino-5-naphthol structure forces coupling at the ortho positions (2 or 6).[1]

The 1,5-relationship creates a "cross-conjugated" system that is less effective at delocalizing

electrons than the 2,5- or 2,8-systems, leading to absorption at shorter wavelengths (orange

region).[1]

Experimental Protocol: Synthesis & Spectral
Characterization
This protocol describes the synthesis of a model M-acid azo dye (Phenylazo-M-acid) and the

validation of its spectral properties.[1]

Phase A: Diazotization (The Electrophile)[2]
Preparation: Dissolve 0.01 mol of Aniline (0.93 g) in 2.5 mL concentrated HCl and 10 mL

water.

Cooling: Cool the solution to 0–5°C in an ice bath.

Nitrosation: Dropwise add a solution of Sodium Nitrite (0.7 g in 3 mL water) while stirring.

Maintain temperature < 5°C.

Validation: Test with starch-iodide paper (instant blue/black indicates excess HNO

).[1] Destroy excess nitrous acid with a pinch of sulfamic acid or urea.

Phase B: Coupling (The Chromophore Formation)
M-acid can couple in two positions depending on pH. For this guide, we target the alkaline

coupling (ortho to -OH).

Preparation: Dissolve 0.01 mol M-acid (2.39 g) in 15 mL water containing Sodium Carbonate

(Na

CO
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) to adjust pH to 9.0–10.0.

Coupling Reaction: Slowly add the cold diazonium salt solution (from Phase A) to the M-acid

solution over 20 minutes.

Control: Maintain pH ~9-10 by adding Na

CO

solution as needed. Maintain temperature < 10°C.

Observation: The solution will turn deep orange-red. Stir for 1 hour.

Isolation: Salt out the dye by adding NaCl (10% w/v). Filter the precipitate and dry.

Phase C: UV-Vis Measurement Workflow
Solvent: Prepare a

M stock solution in Distilled Water.

Baseline: Run a blank scan with pure water.

Scan: Record spectrum from 300 nm to 700 nm.

pH Sensitivity Test:

Acidic Shift: Add 2 drops 1M HCl. Observe shift (typically hypsochromic due to protonation

of auxochromes).

Alkaline Shift: Add 2 drops 1M NaOH. Observe shift (typically bathochromic due to

ionization of phenolic -OH).[1]

Visualizations
Diagram 1: Synthesis & Electronic Transitions
This diagram illustrates the synthesis pathway and the competing coupling sites on the M-acid

molecule.
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Caption: Divergent synthesis pathways for M-acid azo dyes governed by pH-controlled

coupling site selectivity.

Diagram 2: The "RR601" Photo-Oxidation Phenomenon
A critical insight for researchers is the instability of M-acid in solution.[1] It spontaneously

dimerizes under light/oxygen, forming a bisazo compound with distinct spectral properties.
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Caption: Mechanism of spontaneous photo-oxidative dimerization of M-acid into the biologically

active RR601 species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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